Cas no 2877676-31-6 (1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877676-31-6
• MF: C₁₈H₂₅BrN₂O₂
• MW: 381.307304143906
• CID: 5309195
• PubChem ID: 165431753
• Update Time: 2025-05-20

1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887708
• 2877676-31-6
• 1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• F6830-7760
• 1-[(4-Bromophenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C18H25BrN2O2/c19-16-5-3-14(4-6-16)12-21-9-1-2-15(13-21)18(22)20-17-7-10-23-11-8-17/h3-6,15,17H,1-2,7-13H2,(H,20,22)
• InChI Key： QNPALXXCDWDLPO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Br)C=C2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 380.10994g/mol
• Monoisotopic Mass: 380.10994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.2±50.0 °C(Predicted)
• pka: 15.13±0.20(Predicted)

Additional information on 1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide

Comprehensive Analysis of 1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877676-31-6)

In the realm of pharmaceutical and organic chemistry, 1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877676-31-6) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This piperidine derivative, characterized by its 4-bromophenyl and oxan-4-yl functional groups, is widely studied for its role in drug discovery and medicinal chemistry. Researchers are increasingly focusing on its carboxamide moiety, which is known to enhance binding affinity and metabolic stability in bioactive molecules.

The compound's CAS number 2877676-31-6 serves as a critical identifier in chemical databases, facilitating streamlined research and regulatory compliance. Its systematic name, 1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide, reflects its intricate molecular architecture, combining a piperidine ring with a tetrahydropyran (oxane) substituent. This structural complexity makes it a valuable candidate for exploring structure-activity relationships (SAR) in drug design, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

Recent trends in scientific literature highlight the growing demand for small-molecule modulators with improved pharmacokinetic profiles. 1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide aligns with this trend, as its lipophilic bromophenyl group and polar carboxamide moiety offer a balanced logP value, a key metric in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. These properties are frequently searched by chemists investigating blood-brain barrier (BBB) permeability and oral bioavailability.

From a synthetic perspective, the compound's 4-bromobenzyl segment enables versatile cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig transformations, which are pivotal in fragment-based drug discovery. The oxan-4-yl (tetrahydropyran) group further contributes to conformational rigidity, a feature often leveraged in allosteric modulator development. Such attributes resonate with current industry priorities, including targeted protein degradation and covalent inhibitor design.

Environmental and safety considerations are also integral to discussions about CAS 2877676-31-6. While not classified as hazardous, its brominated aromatic component necessitates proper handling protocols to align with green chemistry principles. This aligns with the increasing search volume for sustainable synthetic methodologies and biodegradable pharmaceutical intermediates in academic and industrial circles.

In conclusion, 1-[(4-bromophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide represents a multifaceted compound bridging medicinal chemistry and materials science. Its CAS No. 2877676-31-6 ensures traceability across global research initiatives, while its structural features address contemporary challenges in drug-likeness optimization and therapeutic target engagement. As the scientific community continues to explore privileged scaffolds and bioisosteric replacements, this molecule stands as a testament to innovation in molecular design.